The Discovery and Genesis of Lincomycin: A Technical Guide to its Origin from Streptomyces lincolnensis
The Discovery and Genesis of Lincomycin: A Technical Guide to its Origin from Streptomyces lincolnensis
For Researchers, Scientists, and Drug Development Professionals
This in-depth technical guide delves into the discovery, biosynthesis, and production of Lincomycin (B1675468), a potent lincosamide antibiotic derived from the soil actinomycete, Streptomyces lincolnensis. We will explore the intricate experimental protocols for the isolation of the producing microorganism, detail the fermentation and purification processes, and provide a comprehensive overview of the biosynthetic pathway, supported by quantitative data and visual workflows.
Discovery and Origin of Streptomyces lincolnensis
Lincomycin was first discovered in the early 1960s as a product of Streptomyces lincolnensis, which was isolated from a soil sample collected in Lincoln, Nebraska, USA.[1][2] This discovery was a result of extensive soil screening programs aimed at identifying novel antibiotic-producing microorganisms. The type strain, often designated as NRRL 2936 or ATCC 25466, is the progenitor of many industrial production strains.[1][3] Through decades of classical mutagenesis and screening, high-yield strains have been developed, significantly surpassing the productivity of the original wild-type.[1]
Isolation of Streptomyces lincolnensis from Soil
The isolation of Streptomyces species from soil involves a series of selective procedures to inhibit the growth of other bacteria and fungi, allowing for the characteristic filamentous colonies of actinomycetes to be identified.
Experimental Protocol: Isolation of Streptomyces from Soil [4][5][6]
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Sample Collection and Pretreatment:
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Collect soil samples from a depth of 10-20 cm.
-
Air-dry the soil samples at room temperature for 5-7 days to reduce the population of vegetative bacteria.
-
Crush the dried soil and pass it through a sterile sieve to remove large debris.
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(Optional) Mix the sieved soil with calcium carbonate (CaCO₃) in a 10:1 (w/w) ratio and incubate at 30°C for 2 days. This step further selects for Streptomyces.
-
-
Serial Dilution and Plating:
-
Suspend 1 gram of the pretreated soil in 9 mL of sterile water or saline solution to create a 10⁻¹ dilution.
-
Perform a series of 10-fold serial dilutions up to 10⁻⁶.
-
Plate 0.1 mL of the higher dilutions (e.g., 10⁻⁴ to 10⁻⁶) onto a selective medium such as Starch Casein Agar (SCA).
-
Supplement the medium with antifungal agents like nystatin (B1677061) (50 µg/mL) and antibacterial agents like ampicillin (B1664943) (5 µg/mL) to inhibit competing microorganisms.[5]
-
-
Incubation and Identification:
-
Incubate the plates at 28-30°C for 7 to 14 days.
-
Observe the plates for the appearance of small, chalky, and leathery colonies with aerial and substrate mycelia, which are characteristic of Streptomyces.
-
Isolate and purify individual colonies by re-streaking onto fresh plates.
-
Caption: Workflow for the Isolation of Streptomyces lincolnensis.
Lincomycin Production via Fermentation
The industrial production of Lincomycin is achieved through submerged fermentation of S. lincolnensis. The composition of the fermentation medium and the culture conditions are critical for maximizing the yield of Lincomycin and minimizing the production of related byproducts, such as Lincomycin B.
Fermentation Medium and Conditions
Various media compositions have been developed and optimized to enhance Lincomycin production. These typically include complex carbon and nitrogen sources.
Experimental Protocol: Submerged Fermentation for Lincomycin Production [7][8][9]
-
Inoculum Preparation:
-
Inoculate spores of S. lincolnensis into a seed culture medium (e.g., SFPI medium: 30 g/L corn steep liquor, 20 g/L soluble starch, 10 g/L glucose, 1.5 g/L (NH₄)₂SO₄, 1 g/L soya flour, and 4 g/L CaCO₃, pH 7.2).[9]
-
Incubate the seed culture in a shaker at 28°C and 200 rpm for 48-72 hours until a dense mycelial growth is achieved.
-
-
Production Fermentation:
-
Transfer the seed culture (typically 2-5% v/v) into the production fermentation medium.
-
An example of an optimized production medium consists of: 45 g/L soluble starch, 15 g/L sugar cane molasses, 13.33 g/L peptone water, 6.67 g/L NaNO₃, and 4.0 g/L CaCO₃.[8]
-
Incubate the production culture in a fermenter with controlled parameters. Optimal conditions are generally around 30°C, pH 7.5, and for an incubation period of 144 hours or more.[7]
-
Quantitative Data on Fermentation Optimization
The optimization of fermentation parameters has a profound impact on the final yield of Lincomycin.
| Parameter | Condition | Lincomycin Yield | Reference |
| Strain Type | Wild-Type (NRRL 2936) | 87.3 mg/L | [1] |
| High-Yield Strain (B48) | 2.5 g/L | [1] | |
| Medium Optimization | Un-optimized Basal Medium | 3585 mg/L | [10] |
| Optimized Medium | 4600 mg/L | [10] | |
| Culture Conditions | Initial pH 7.0 | - | [7] |
| Optimized pH 7.5 | Increased Yield | [7] | |
| Incubation at 25°C | - | [7] | |
| Optimized Incubation at 30°C | Increased Yield | [7] | |
| Incubation for 120 hours | - | [7] | |
| Optimized Incubation for 144 hours | 80.8 mg/mL (dry cell mass) | [7] | |
| Immobilized Cells | Free Cells | - | [11] |
| Immobilized Cells | 1350 µg/mL | [11][12][13] |
Extraction and Purification of Lincomycin
Following fermentation, Lincomycin is extracted from the culture broth and purified to meet pharmaceutical standards. The process typically involves separating the mycelium, followed by solvent extraction and crystallization.
Experimental Protocol: Lincomycin Extraction and Purification [14][15][16]
-
Broth Clarification:
-
Separate the mycelial biomass from the fermentation broth by centrifugation or filtration.
-
Adjust the pH of the supernatant to an acidic range (pH 2-3) to precipitate proteins and other impurities.
-
Remove the precipitate by a second round of centrifugation or filtration.
-
-
Solvent Extraction:
-
Adjust the pH of the clarified broth to an alkaline range (pH 9-10).
-
Extract the Lincomycin into an organic solvent such as n-butanol or isoamyl acetate.
-
Separate the organic phase containing the Lincomycin.
-
-
Back-Extraction and Crystallization:
-
Back-extract the Lincomycin from the organic phase into an acidic aqueous solution (e.g., dilute HCl).
-
Concentrate the purified Lincomycin solution under vacuum.
-
Induce crystallization by adding a suitable anti-solvent, such as acetone.
-
Collect the Lincomycin hydrochloride crystals by filtration and dry under vacuum.
-
Caption: Workflow for Lincomycin Extraction and Purification.
Biosynthesis of Lincomycin
The biosynthesis of Lincomycin is a complex process encoded by the lmb gene cluster in S. lincolnensis.[1] It involves the separate synthesis of two main precursors: the amino acid 4-propyl-L-proline and the amino-octose sugar, which are then condensed and further modified to form the final antibiotic.[17]
The biosynthesis of the 4-propyl-L-proline moiety begins with L-tyrosine, which is converted to 3,4-dihydroxyphenylalanine (DOPA) by the enzyme LmbB2.[18] The amino-octose moiety biosynthesis is a multi-step enzymatic process starting from a nucleotide-activated sugar.[1] A key intermediate in this pathway is GDP-ᴅ-erythro-α-ᴅ-gluco-octose, which undergoes a series of epimerization, dehydration, and transamination reactions catalyzed by enzymes such as LmbM, LmbL, and others to form GDP-ᴅ-α-ᴅ-lincosamide.[19][20][21] These two precursors are then condensed and undergo final modification steps, including S-methylation, to yield Lincomycin.[17]
Caption: Simplified Biosynthetic Pathway of Lincomycin.
Quantitative Analysis of Lincomycin
High-Performance Liquid Chromatography (HPLC) is the standard method for the quantitative analysis of Lincomycin in fermentation broths and final products.
Experimental Protocol: HPLC Analysis of Lincomycin [22][23][24][25][26]
-
Sample Preparation:
-
Dilute fermentation broth or purified samples with the mobile phase to a concentration within the linear range of the standard curve.
-
Filter the samples through a 0.22 µm or 0.45 µm syringe filter before injection.
-
-
HPLC Conditions:
-
Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).[22][26]
-
Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile (B52724) and a phosphate (B84403) buffer (e.g., 0.023 M orthophosphoric acid, pH 2.3). A common mobile phase is a 67:33 (v/v) mixture of the buffer and acetonitrile.[22][23]
-
Injection Volume: 20 µL.[22]
-
Quantification: Calculate the concentration based on a standard curve prepared with a pure Lincomycin hydrochloride reference standard.
-
| Parameter | Method 1 | Method 2 |
| Column | ZORBAX SB-C18 (4.6 x 75 mm, 3.5 µm) | Inertsil ODS C-18 (4.6 x 250 mm, 5 µm) |
| Mobile Phase | 0.023 M Orthophosphoric acid (pH 2.3) : Acetonitrile (67:33, v/v) | Methanol : Acetonitrile : 1% OPA (10:65:25, v/v/v) |
| Flow Rate | 1.0 mL/min | 1.0 mL/min |
| Detection (UV) | 210 nm | 258 nm |
| Linearity Range | 5.0 - 100 µg/mL | - |
| Limit of Detection (LOD) | - | 0.05 ppm |
| Limit of Quantification (LOQ) | - | 0.15 ppm |
| Reference | [22][23] | [25] |
References
- 1. Molecular characterization of the lincomycin-production gene cluster of Streptomyces lincolnensis 78-11 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Streptomyces lincolnensis - Wikipedia [en.wikipedia.org]
- 3. Streptomyces lincolnensis | Type strain | DSM 40355, ATCC 25466, CBS 630.70, DSM 2013, IFO 13054, ISP 5355, JCM 4287, JCM 4488, KCC S-0287, NBRC 13054, NCIB 9413, NRRL 2936, RIA 1246, UC 2376, BCRC 11173, CBS 699.69, CCM 4150, KCTC 1868, KCTC 9088, KCTC 9089, NBIMCC 1526, NCIMB 9413, VKM Ac-727 | BacDiveID:15377 [bacdive.dsmz.de]
- 4. Isolation of Streptomyces species from soil - PubMed [pubmed.ncbi.nlm.nih.gov]
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- 9. Complete genome sequence of high-yield strain S. lincolnensis B48 and identification of crucial mutations contributing to lincomycin overproduction - PMC [pmc.ncbi.nlm.nih.gov]
- 10. researchgate.net [researchgate.net]
- 11. scielo.br [scielo.br]
- 12. Statistical Modelling and Optimization of Fermentation Medium for Lincomycin Production by Streptomyces lincolnensis Immobilized Cells – ScienceOpen [scienceopen.com]
- 13. [PDF] Statistical Modelling and Optimization of Fermentation Medium for Lincomycin Production by Streptomyces lincolnensis Immobilized Cells | Semantic Scholar [semanticscholar.org]
- 14. benchchem.com [benchchem.com]
- 15. Purification of Lincomycin by Multi-stage Counter-current Extraction Centrifuge-Mixer settler liquid liquid extraction equipment [kmichem.com]
- 16. CN103724380A - Extraction method of lincomycin - Google Patents [patents.google.com]
- 17. Lincomycin - Wikipedia [en.wikipedia.org]
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- 19. pnas.org [pnas.org]
- 20. Studies of lincosamide formation complete the biosynthetic pathway for lincomycin A - PubMed [pubmed.ncbi.nlm.nih.gov]
- 21. Studies of lincosamide formation complete the biosynthetic pathway for lincomycin A - PMC [pmc.ncbi.nlm.nih.gov]
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- 23. A validated HPLC Method for Quantitative Analysis of Lincomycin Hydrochloride: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
- 24. A VALIDATED ANALYTICAL HPLC METHOD FOR THE QUANTIFICATION OF LINCOMYCIN HYDROCHLORIDE IN BULK AND SOLID DOSAGE FORM | Semantic Scholar [semanticscholar.org]
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- 26. A Validated Stability-Indicating HPLC Method for Routine Analysis of an Injectable Lincomycin and Spectinomycin Formulation - PMC [pmc.ncbi.nlm.nih.gov]
